Cas no 2229119-64-4 (1-2-methoxy-5-(trifluoromethyl)phenylethane-1,2-diol)

• Product Name: 1-2-methoxy-5-(trifluoromethyl)phenylethane-1,2-diol
• CAS No: 2229119-64-4
• MF: C₁₀H₁₁F₃O₃
• MW: 236.187753915787
• CID: 6588160
• PubChem ID: 165977566
• Update Time: 2025-07-02

1-2-methoxy-5-(trifluoromethyl)phenylethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-2-methoxy-5-(trifluoromethyl)phenylethane-1,2-diol
• 1-[2-methoxy-5-(trifluoromethyl)phenyl]ethane-1,2-diol
• EN300-1965018
• 2229119-64-4
• 1-[2-Methoxy-5-(trifluoromethyl)phenyl]-1,2-ethanediol

• Inchi： 1S/C10H11F3O3/c1-16-9-3-2-6(10(11,12)13)4-7(9)8(15)5-14/h2-4,8,14-15H,5H2,1H3
• InChI Key： DNZIQHVWHYGLKT-UHFFFAOYSA-N
• SMILES： C(C1=CC(C(F)(F)F)=CC=C1OC)(O)CO

Computed Properties

• Exact Mass: 236.06602869g/mol
• Monoisotopic Mass: 236.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 333.1±42.0 °C(Predicted)
• pka: 13.16±0.20(Predicted)

Additional information on 1-2-methoxy-5-(trifluoromethyl)phenylethane-1,2-diol

1-2-Methoxy-5-(Trifluoromethyl)Phenylethane-1,2-Diol and Its Role in CAS No. 2229119-64-4 in Biomedical Research

1-2-Methoxy-5-(trifluoromethyl)phenylethane-1,2-diol, with the CAS No. 2229119-64-4 identifier, represents a novel class of multifunctional organic compounds that have garnered significant attention in recent years due to their unique structural features and potential applications in pharmaceutical and biomedical fields. This compound is characterized by the presence of a methoxy group at the 1-2 position, a trifluoromethyl substituent at the 5-position, and a diol functional group at the 1,2-positions of the phenylethane backbone. The combination of these functional groups creates a highly versatile molecular framework that can be tailored for specific biological activities.

The 1-2-methoxy-5-(trifluoromethyl)phenylethane-1,2-diol molecule exhibits a complex stereochemistry due to the presence of multiple chiral centers, which may influence its pharmacokinetic properties and biological interactions. Recent studies have highlighted the importance of stereochemical configuration in determining the efficacy and selectivity of such compounds in drug development. For instance, the introduction of trifluoromethyl groups into aromatic rings has been shown to enhance metabolic stability and improve binding affinity to target proteins, as demonstrated in a 2023 study published in Journal of Medicinal Chemistry.

1-2-Methoxy-5-(trifluoromethyl)phenylethane-1,2-diol has been explored for its potential as a precursor in the synthesis of bioactive molecules. The trifluoromethyl group, a key structural element, is known to confer hydrophobicity and metabolic resistance, which are critical attributes for drug candidates targeting chronic diseases. A 2024 review in Organic & Biomolecular Chemistry highlighted the role of trifluoromethyl substitution in modulating the physicochemical properties of small molecules, suggesting that such modifications could enhance the solubility and membrane permeability of compounds like 1-2-methoxy-5-(trifluoromethyl)phenylethane-1,2-diol.

The synthesis of 1-2-methoxy-5-(trifluoromethyl)phenylethane-1,2-diol has been the focus of several studies aimed at optimizing reaction conditions and reducing environmental impact. Green chemistry approaches, such as microwave-assisted synthesis and catalytic methods, have been employed to improve the efficiency and sustainability of its production. A 2023 paper in Green Chemistry reported a novel protocol for the selective introduction of trifluoromethyl groups into aromatic systems, which could be applicable to the synthesis of 1-2-methoxy-5-(trifluoromethyl)phenylethane-1,2-diol and similar compounds.

Recent research has also explored the biological activities of 1-2-methoxy-5-(trifluoromethyl)phenylethane-1,2-diol in the context of anti-inflammatory and antitumor applications. In vitro studies have demonstrated its ability to inhibit the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and phospholipase A2 (PLA2). These findings, published in a 2024 issue of Journal of Inflammation Research, suggest that the compound could serve as a lead molecule for the development of novel anti-inflammatory therapeutics.

Furthermore, the diol functional group in 1-2-methoxy-5-(trifluoromethyl)phenylethane-1,2-diol has been implicated in its potential as a scaffold for glycosylation studies. The ability to incorporate carbohydrate moieties into such molecules could enhance their interaction with glycoproteins and glycolipids, which are critical targets in many disease mechanisms. A 2023 study in Bioorganic & Medicinal Chemistry demonstrated the feasibility of modifying the diol group to create glycosylated derivatives with improved biological activity.

The structural versatility of 1-2-methoxy-5-(trifluoromethyl)phenylethane-1,2-diol also makes it a valuable tool in the design of prodrugs. The methoxy group can be strategically modified to control the release of active moieties in specific biological environments, such as the acidic conditions of the tumor microenvironment. This approach has been explored in a 2024 study published in Advanced Drug Delivery Reviews, where the compound was used as a model for developing pH-sensitive prodrugs with enhanced therapeutic efficacy.

Despite its promising properties, the full potential of 1-2-methoxy-5-(trifluoromethyl)phenylethane-1,2-diol remains under investigation. Ongoing research is focused on elucidating its molecular mechanisms of action, optimizing its pharmacological profile, and exploring its applications in personalized medicine. The integration of computational modeling and experimental approaches is expected to accelerate the discovery of new therapeutic applications for this compound in the coming years.